Cas no 54153-07-0 (N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide)
![N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide structure](https://www.kuujia.com/scimg/cas/54153-07-0x500.png)
54153-07-0 structure
Product name:N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide
N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide
- N-[1-(2,2-dimethylpyrrolidin-1-yl)propan-2-yl]-N-pyridin-2-ylpropanamide
- N-(2-(2,2-Dimethyl-1-pyrrolidinyl)-1-methylethyl)-N-2-pyridinylpropanamide
- 54153-07-0
- Propanamide, N-(2-(2,2-dimethyl-1-pyrrolidinyl)-1-methylethyl)-N-2-pyridinyl-
- BRN 0413496
- DTXSID10969098
- N-[1-(2,2-DIMETHYLPYRROLIDIN-1-YL)PROPAN-2-YL]-N-(PYRIDIN-2-YL)PROPANAMIDE
-
- Inchi: InChI=1S/C17H27N3O/c1-5-16(21)20(15-9-6-7-11-18-15)14(2)13-19-12-8-10-17(19,3)4/h6-7,9,11,14H,5,8,10,12-13H2,1-4H3
- InChI Key: XLQPKSFQDGPKNI-UHFFFAOYSA-N
- SMILES: CCC(=O)N(C1=CC=CC=N1)C(C)CN2CCCC2(C)C
Computed Properties
- Exact Mass: 289.21561
- Monoisotopic Mass: 289.215412493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 36.4Ų
Experimental Properties
- PSA: 36.44
N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide Related Literature
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
-
Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
54153-07-0 (N-[2-(2,2-dimethylpyrrolidin-1-yl)-1-methylethyl]-N-pyridin-2-ylpropanamide) Related Products
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 2138033-61-9(4-Propyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)
- 1131622-26-8(3-N-Cbz-3-methylbutane-1,3-diamine)
- 1337256-51-5(2-(1-amino-2,2,2-trifluoroethyl)-4-bromophenol)
- 156121-15-2(2-(Methoxymethyl)morpholine)
- 1804912-51-3(2-(Aminomethyl)-4-bromo-6-(difluoromethyl)-3-fluoropyridine)
- 1090790-03-6(5-(2-chloro-4-nitrophenyl)amino-2,3-dihydro-1H-1,3-benzodiazol-2-one)
- 1259317-19-5(2-(4-fluoro-3-methoxyphenyl)propan-2-amine)
- 205927-64-6(3-(Dimethylamino)benzohydrazide)
- 2228202-76-2((1-benzylpyrrolidin-2-yl)methanethiol)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
